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Compound of Interest

Compound Name: 1-Ethoxyethanol

Cat. No.: B8670636

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of 1-Ethoxyethanol, a flammable liquid and vapor
that is harmful if swallowed, toxic if inhaled, and may damage fertility or the unborn child.[1][2]

[3]

Proper handling and the use of appropriate personal protective equipment (PPE) are critical to
mitigating the risks associated with 1-Ethoxyethanol. This document outlines the necessary
precautions, procedural guidance, and disposal plans to ensure the safety of all laboratory
personnel.

Essential Personal Protective Equipment (PPE)

When handling 1-Ethoxyethanol, the following personal protective equipment is mandatory to
prevent exposure through inhalation, skin contact, and eye contact.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[4]

Prevents eye contact with

liquid splashes or vapors.

Skin Protection

Wear fire/flame resistant and
impervious clothing.[4]

Chemical resistant gloves.

Protects skin from accidental
contact. Note: Disposable
nitrile exam gloves have
shown high permeability to 2-
ethoxyethanol and are not
recommended, even for short

exposures.[5]

Respiratory Protection

Use only under a chemical
fume hood.[1][2] If exposure
limits are exceeded, a full-face

respirator is necessary.[4]

1-Ethoxyethanol is toxic if
inhaled.[1][2][3] A chemical
fume hood and/or respirator

minimizes inhalation risk.

Exposure Limits and Physical Properties

Understanding the exposure limits and physical properties of 1-Ethoxyethanol is crucial for a

comprehensive risk assessment.

Parameter Value Source

NIOSH REL (TWA) 0.5 ppm (1.8 mg/m3) [skin] NIOSH[6]
OSHA PEL (TWA) 200 ppm (740 mg/m3) [skin] NIOSHI6]
Flash Point 110°F NIOSHI[6]
Flammability Limits LEL: 1.7%, UEL: 15.6% (at NIOSH][6]

200°F)

Operational Plan for Handling 1-Ethoxyethanol
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A systematic approach to handling 1-Ethoxyethanol is essential for safety. The following
workflow provides a step-by-step guide from preparation to disposal.
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Preparation

Review Safety Data Sheet (SDS)

Y

Ensure proper ventilation (Chemical Fume Hood)

Y

Don appropriate Personal Protective Equipment (PPE)

Proceed to Handling

Hangling
\ 4

Ground and bond container and receiving equipment

Y

Use non-sparking tools

Y

Dispense chemical carefully to avoid splashes and vapor generation

Proceed to Post-Handling

Post-Hpndling
\ 4

Tightly close container

Y

Store in a cool, dry, well-ventilated area away from heat and ignition sources

Y

Decontaminate work area

Proceed to Disposal

Disi osal

Dispose of contents/container to an approved waste disposal plant

Y

Contaminated packaging should be triple rinsed and offered for recycling or reconditioning
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BENGHE O ey &

Protective Measures (PPE)

Use non-sparking tools / Grounding / Store away from ignition sources

Prohibition of eating, drinking, smoking in work area

Chemical Resistant Gloves / Impervious Clothing / Safety Goggles
Fire/Explosion
. /
Chemical Fume Hood / Respirator
\
/
]
\
N

Potential Hazards

First Aid Response

~
~
SS
~

Use dry chemical, CO2, or alcohol-resistant foam to extinguish

Skin/Eye Contact

~
Do NOT induce vomiting. Rinse mouth and seek immediate medical attention
~
S Sso
AN Immediately flush skin/eyes with water for at least 15 minutes
\\\
h Move to fresh air, provide respiratory support if needed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1-Ethoxyethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8670636#personal-protective-equipment-for-
handling-1-ethoxyethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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